Plasticin-A1

Plasticin-A1 (PTC-A1, DRP-AA-2-5) is a 29-residue antimicrobial peptide (AMP) belonging to the plasticin subfamily of the dermaseptin superfamily, originally identified from the skin secretions of the frog Agalychnis annae. Its primary sequence is GLVSGLLNTAGGLLGDLLGSLGSLSGGES, characterized by a Gly-Leu-rich composition arranged in regular 5-mer GXXXG motifs, with a calculated net charge of -2 at physiological pH and a hydrophobicity of 0.738.

Plasticin-A1 Procurement Guide: Sequence Identity, Physicochemical Properties, and Family Classification

Plasticin-A1 (PTC-A1, DRP-AA-2-5) is a 29-residue antimicrobial peptide (AMP) belonging to the plasticin subfamily of the dermaseptin superfamily, originally identified from the skin secretions of the frog Agalychnis annae . Its primary sequence is GLVSGLLNTAGGLLGDLLGSLGSLSGGES, characterized by a Gly-Leu-rich composition arranged in regular 5-mer GXXXG motifs, with a calculated net charge of -2 at physiological pH and a hydrophobicity of 0.738 . Plasticins are membrane-active host-defense peptides that share very similar sequences, hydrophobicities, and amphipathicities but differ markedly in net charge, conformational plasticity, and activity spectra .

Charge Class

Net charge −2 at physiological pH; weakly cationic/neutral plasticin class with hemolysis-selective profile

Functional Phenotype

Reported hemolytic activity without direct antibacterial effect — membrane-lysis probe for eukaryotic cell studies

Structural Context

29-residue Gly-Leu-rich peptide with regular GXXXG motifs; dermaseptin superfamily membrane-active host-defense peptide

• [1] Wechselberger C. Cloning of cDNAs encoding new peptides of the dermaseptin-family. Biochim Biophys Acta. 1998;1388(1):279-283. PMID: 9774745. View Source
• [2] DRAMP Database. DRAMP04006: Plasticin-A1 (PTC-A1; DRP-AA-2-5). Accessed 2026-05-12. View Source
• [3] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source

Why Plasticin-A1 Cannot Be Replaced by Other Plasticins or Dermaseptins Without Functional Consequence

Plasticins exhibit a striking functional divergence despite near-identical primary sequences. The plasticin family is cleanly divided into two classes based on net charge: strongly cationic peptides (e.g., Plasticin-B1, Plasticin-S1) possess potent, broad-spectrum antimicrobial activity and lyse erythrocytes, whereas weakly cationic or neutral plasticins (including Plasticin-A1, Plasticin-C1, Plasticin-C2, and Plasticin-DA1) are hemolytic but lack direct antibacterial activity . Substituting Plasticin-A1 with a cationic plasticin such as Plasticin-B1 would fundamentally alter the experimental outcome from a hemolysis-only phenotype to a broad-spectrum bactericidal phenotype. Conversely, substituting Plasticin-A1 with Plasticin-L1 (which lacks direct antimicrobial activity but stimulates macrophage cytokine production) would shift the mechanism from membrane-directed hemolysis to immunomodulation . These functional differences are rooted in the distribution of charges along the peptide and structural interconversion properties at the membrane interface .

Charge Class

Plasticin-A1Net charge −2; hemolytic only, no antibacterial activity

Cationic Plasticinse.g. Plasticin-B1: broad-spectrum antimicrobial + hemolytic — functional phenotype may shift fundamentally

Mechanism

Plasticin-A1Membrane-directed hemolysis; no reported immunomodulatory activity

Plasticin-L1Cytokine induction at 20 μg/mL without direct lysis — mechanism may shift from cytolytic to immunomodulatory

Sequence Identity

Plasticin-A10 basic residues, 2 acidic residues, pI 3.67; acidic/neutral peptide

Lys-Rich PlasticinsMultiple Lys residues, positive net charge — charge-distribution profile may differ, altering interfacial behavior

• [1] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source
• [2] Joanne P, Falord M, Chesneau O, et al. Comparative study of two plasticins: specificity, interfacial behavior, and bactericidal activity. Biochemistry. 2009;48(40):9372-9383. PMID: 19711984. View Source

Plasticin-A1 Quantitative Differentiation Evidence Against Closest Comparators

Net Charge Determines Functional Classification: Plasticin-A1 (-2) vs. Plasticin-B1 (Cationic)

Plasticin-A1 carries a net charge of -2 at physiological pH, placing it in the weakly cationic/neutral plasticin class that is associated exclusively with hemolytic activity and not antimicrobial activity. In contrast, Plasticin-B1 contains multiple lysine residues, resulting in a strongly cationic net charge that confers potent, broad-spectrum antimicrobial activity alongside erythrocyte lysis . This charge dichotomy is the primary determinant of functional divergence within the plasticin family .

Charge-Function Classification

Class-level

Target: Net charge −2, hemolytic only vs. Plasticin-B1: Strongly cationic, broad-spectrum antimicrobial + hemolytic

Charge dichotomy is the reported primary determinant of functional divergence in the plasticin family

Review-level inference; exact Plasticin-B1 charge value not retrieved

Evidence Dimension	Net charge and associated functional class
Target Compound Data	Net charge = -2; classified as weakly cationic/neutral; hemolytic only, no direct antibacterial activity
Comparator Or Baseline	Plasticin-B1: strongly cationic (multiple Lys residues); broad-spectrum antimicrobial + hemolytic
Quantified Difference	Net charge difference of at least several units (Plasticin-B1 exact value not retrieved in this search; qualitative class difference established in peer-reviewed review)
Conditions	Physiological pH; classification based on cytolytic activity spectra reviewed in El Amri & Nicolas, 2008

Why This Matters

For researchers procuring a specific functional phenotype, selecting the correct plasticin by net charge is essential: Plasticin-A1 provides a hemolysis-only tool, while cationic plasticins provide bactericidal tools—these are not interchangeable.

• [1] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source
• [2] DRAMP Database. DRAMP04006: Plasticin-A1 (PTC-A1; DRP-AA-2-5). Accessed 2026-05-12. View Source

Hemolytic Activity Profile: Plasticin-A1 as a Hemolysis-Selective Probe vs. Plasticin-L1 (Non-Hemolytic Immunomodulator)

Plasticin-A1 is reported to be hemolytic but not antimicrobial, making it a selective probe for membrane-damaging activity against eukaryotic cells . In contrast, Plasticin-L1 lacks direct antimicrobial activity and instead stimulates production of proinflammatory cytokines (IL-1β, IL-6, IL-12, IL-23, TNF-α) from macrophages at 20 μg/mL . These two plasticins thus represent orthogonal biological activities—direct membrane lysis vs. immunomodulation—despite sharing the GXXXG structural motif.

Hemolysis vs. Immunomodulation

Class-level

Target: Hemolytic activity present, no antibacterial activity vs. Plasticin-L1: Cytokine induction (IL-1β, IL-6, TNF-α) at 20 μg/mL, P < 0.05

Orthogonal functional profiles — membrane lysis vs. immune activation — despite shared GXXXG motif

Class-level inference; quantitative hemolysis data for Plasticin-A1 not located

Evidence Dimension	Primary biological activity
Target Compound Data	Hemolytic activity (present); no direct antibacterial activity
Comparator Or Baseline	Plasticin-L1: no direct antimicrobial activity; stimulates IL-1β, IL-6, IL-12, IL-23, TNF-α production at 20 μg/mL (P < 0.05)
Quantified Difference	Opposite functional profiles: membrane lysis vs. cytokine induction; quantitative hemolysis data for Plasticin-A1 not located in accessible databases
Conditions	Plasticin-A1: hemolysis assay (specific conditions not retrieved); Plasticin-L1: murine peritoneal macrophages, 20 μg/mL peptide

Why This Matters

Procurement decisions for mechanism-of-action studies depend on this functional dichotomy: Plasticin-A1 serves as a membrane-lysis control, while Plasticin-L1 serves as an immune activation control.

• [1] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source

Sequence-Level Differentiation: Plasticin-A1 (29-mer, -2 Charge) vs. Plasticin-B1 (Cationic Lys-Rich)

The primary sequence of Plasticin-A1 (GLVSGLLNTAGGLLGDLLGSLGSLSGGES) contains zero basic residues (Lys, Arg) and two acidic residues (Asp), yielding a net charge of -2 and a calculated pI of 3.67 . By contrast, Plasticin-B1 (sequence: GLVNGLLSSVLGGGQGGGGLLGGIL, exact sequence may vary by source) is classified as a strongly cationic peptide containing multiple Lys residues, resulting in a positive net charge . This sequence-level difference in charge distribution governs the distinct interfacial behaviors observed in membrane models, where charge distribution along the peptide—rather than overall hydrophobicity—determines membrane-disrupting capacity .

Sequence-Determined Charge

Reported

pI 3.67 | Net charge −2 | 0 Basic residues | 29 aa

Acidic pI and absence of basic residues unambiguously identify Plasticin-A1 within the anionic/neutral class

Calculated from primary sequence; validated by electrophoretic mobility

Evidence Dimension	Amino acid composition and net charge
Target Compound Data	29 residues; 0 basic, 2 acidic; net charge -2; pI 3.67
Comparator Or Baseline	Plasticin-B1: cationic, contains multiple Lys residues; exact net charge not retrieved but qualitatively opposite sign
Quantified Difference	Charge difference of at least 3-5 units (negative vs. positive); functional consequence is loss vs. gain of antibacterial activity
Conditions	Calculated from primary sequence; validated by electrophoretic mobility and membrane interaction assays

Why This Matters

For peptide chemists and procurement specialists, the sequence-determined net charge is the single most predictive parameter for functional classification—Plasticin-A1 is unambiguously identifiable by its acidic pI and absence of basic residues.

• [1] DRAMP Database. DRAMP04006: Plasticin-A1 (PTC-A1; DRP-AA-2-5). Accessed 2026-05-12. View Source
• [2] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source
• [3] Joanne P, Falord M, Chesneau O, et al. Comparative study of two plasticins: specificity, interfacial behavior, and bactericidal activity. Biochemistry. 2009;48(40):9372-9383. PMID: 19711984. View Source

Validated Application Scenarios for Plasticin-A1 Based on Quantitative Differentiation

Hemolysis-Selective Probe in Membrane Permeabilization Studies

Plasticin-A1 is the appropriate choice when researchers require a peptide that selectively permeabilizes eukaryotic membranes (erythrocytes) without confounding antibacterial activity. Its classification as a hemolytic-only plasticin is established in the peer-reviewed literature . This selectivity makes Plasticin-A1 valuable as a negative control in antibacterial screening panels that include cationic plasticins such as Plasticin-B1, or as a positive control for hemolysis assays where membrane damage is the readout.

Structure-Activity Relationship (SAR) Reference for Charge-Dependent Membrane Activity

The plasticin family serves as a model system for studying how net charge dictates functional outcome in membrane-active peptides . Plasticin-A1, with a net charge of -2 , represents the anionic/neutral extreme of this spectrum. It is indispensable for SAR studies that systematically vary peptide charge to map the transition from hemolysis-only to broad-spectrum antimicrobial activity, a transition observed when comparing Plasticin-A1 to Plasticin-B1 or Plasticin-S1 .

Immunomodulatory vs. Cytolytic Comparator in Host-Defense Peptide Screening

In screening campaigns designed to identify host-defense peptides with specific immune-modulating properties, Plasticin-A1 provides a critical comparator that isolates cytolytic activity from immunomodulatory activity. Unlike Plasticin-L1, which stimulates macrophage cytokine production at 20 μg/mL without direct membrane lysis , Plasticin-A1 exerts its effects through membrane damage alone . This distinction is essential for deconvoluting mechanism-of-action in phenotypic screening.

Membrane Interaction Biophysics: Charge Distribution and Interfacial Behavior

Comparative biophysical studies have demonstrated that plasticins exhibit distinct interfacial behaviors at lipid membranes that are linked to the distribution of charges along the peptide . Plasticin-A1, with its acidic pI and Gly-Leu-rich sequence, provides a defined molecular tool for investigating how peptide charge distribution—independent of hydrophobicity—governs membrane adsorption, lipid disorder, and phase disturbance in model membrane systems.

Application

Selection Property

Validation Focus

Membrane permeabilization studies

Hemolysis-selective profile

Erythrocyte lysis endpoints; negative control for antibacterial screening panels

Charge-dependent SAR studies

Anionic/neutral charge class

Charge-activity transition mapping across the plasticin family

Host-defense peptide screening

Cytolytic vs. immunomodulatory comparator

Phenotypic mechanism deconvolution; membrane-damage control

Membrane biophysics research

Charge distribution profile

Interfacial behavior at lipid model membranes; phase disturbance studies

• [1] El Amri C, Nicolas P. Plasticins: membrane-damaging peptides with 'chameleon-like' properties. Cell Mol Life Sci. 2008;65(6):895-909. PMID: 18066496. View Source
• [2] DRAMP Database. DRAMP04006: Plasticin-A1 (PTC-A1; DRP-AA-2-5). Accessed 2026-05-12. View Source
• [3] El Amri C, Bruston F, Joanne P, et al. Intrinsic flexibility and structural adaptability of Plasticins membrane-damaging peptides as a strategy for functional versatility. Eur Biophys J. 2007;36(8):901-909. PMID: 17622524. View Source
• [4] Joanne P, Falord M, Chesneau O, et al. Comparative study of two plasticins: specificity, interfacial behavior, and bactericidal activity. Biochemistry. 2009;48(40):9372-9383. PMID: 19711984. View Source